Cas no 1269534-55-5 (3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid)

3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid is a heterocyclic compound combining chromene and oxadiazole moieties, offering unique chemical and biological properties. Its structure features a fused chromene ring system linked to a 1,2,4-oxadiazole-5-carboxylic acid group, making it a versatile intermediate in medicinal and materials chemistry. The oxadiazole ring enhances stability and binding affinity, while the carboxylic acid functionality allows for further derivatization. This compound is of interest in pharmaceutical research due to its potential as a scaffold for bioactive molecules, particularly in targeting enzymes or receptors. Its synthetic accessibility and structural rigidity further contribute to its utility in drug discovery and development.

3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid structure

1269534-55-5 structure

Product Name:3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid

CAS No:1269534-55-5

MF:C₁₂H₈N₂O₄

MW:244.202922821045

CID:4937620

Update Time:2025-05-28

3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid
- 3-(2H-Chromen-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid
- Inchi： 1S/C12H8N2O4/c15-12(16)11-13-10(14-18-11)8-5-7-3-1-2-4-9(7)17-6-8/h1-5H,6H2,(H,15,16)
- InChI Key： YWTIPFQRQXPPJR-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C=C(C2=NOC(C(=O)O)=N2)C1

Computed Properties

Exact Mass: 244.04840674 g/mol
Monoisotopic Mass: 244.04840674 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 85.4
Molecular Weight: 244.20

3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM292010-1g	3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid	1269534-55-5	97%	1g	$514	2021-06-17
Chemenu	CM292010-5g	3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid	1269534-55-5	97%	5g	$1262	2021-06-17
Chemenu	CM292010-1g	3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid	1269534-55-5	97%	1g	$660	2024-08-02

3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid Related Literature

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Additional information on 3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid

Comprehensive Overview of 3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1269534-55-5)

3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1269534-55-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound combines a chromene moiety with a 1,2,4-oxadiazole ring, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its role as a bioactive intermediate, with studies highlighting its potential in modulating biological pathways.

The growing interest in 3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid aligns with current trends in small-molecule therapeutics and green chemistry. As the pharmaceutical industry shifts toward sustainable synthesis methods, this compound's efficient synthetic routes and low environmental impact have become a focal point. Additionally, its structural similarity to natural coumarin derivatives has sparked investigations into its antioxidant and anti-inflammatory properties, which are highly relevant to modern drug development strategies.

From a chemical perspective, the 1,2,4-oxadiazole core in this compound is known for its stability and hydrogen-bonding capabilities, making it a valuable building block in medicinal chemistry. The presence of the carboxylic acid functional group further enhances its reactivity, allowing for derivatization into esters, amides, or other pharmacologically active motifs. This adaptability has led to its use in designing enzyme inhibitors and receptor modulators, addressing key challenges in targeted therapy.

In the context of materials science, 3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid has shown promise in the development of luminescent materials and organic electronics. Its conjugated system and rigid structure contribute to desirable photophysical properties, which are critical for applications in OLEDs (organic light-emitting diodes) and sensors. Researchers are also exploring its potential in metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions.

The compound's CAS number (1269534-55-5) serves as a unique identifier in chemical databases, facilitating global research collaboration. Recent literature highlights its synthesis via microwave-assisted reactions, a technique gaining traction for its efficiency and reduced energy consumption. This aligns with the broader scientific community's emphasis on sustainable synthesis and atom economy, addressing pressing environmental concerns.

As interest in heterocyclic chemistry continues to rise, 3-(2H-Chromen-3-yl)-1,2,4-oxadiazole-5-carboxylic acid remains a subject of active investigation. Its dual utility in pharmaceuticals and advanced materials positions it as a compound of interdisciplinary importance. Future research directions may explore its structure-activity relationships (SAR) or its incorporation into biodegradable polymers, reflecting the evolving priorities of both academia and industry.